2,6-Bis[(4R)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolyl]pyridine

• IUPAC Name: (4R)-2-[6-[(4R)-5,5-diphenyl-4-propan-2-yl-4H-1,3-oxazol-2-yl]pyridin-2-yl]-5,5-diphenyl-4-propan-2-yl-4H-1,3-oxazole
• InChI: InChI=1S/C41H39N3O2/c1-28(2)36-40(30-18-9-5-10-19-30,31-20-11-6-12-21-31)45-38(43-36)34-26-17-27-35(42-34)39-44-37(29(3)4)41(46-39,32-22-13-7-14-23-32)33-24-15-8-16-25-33/h5-29,36-37H,1-4H3/t36-,37-/m1/s1
• InChI Key: VUJKULRKYWRJLV-FZNHDDJXSA-N
• Canonical SMILES: CC(C)C1C(OC(=N1)C2=NC(=CC=C2)C3=NC(C(O3)(C4=CC=CC=C4)C5=CC=CC=C5)C(C)C)(C6=CC=CC=C6)C7=CC=CC=C7
• Isomeric SMILES: CC(C)[C@@H]1C(OC(=N1)C2=NC(=CC=C2)C3=N[C@@H](C(O3)(C4=CC=CC=C4)C5=CC=CC=C5)C(C)C)(C6=CC=CC=C6)C7=CC=CC=C7
• Molecular Formula: C41H39N3O2
• Molecular Weight: 605.8 g/mol

Description

“2,6-Bis[(4R)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolyl]pyridine” is a chemical compound with the molecular formula C41H39N3O2 and a molecular weight of 605.77. It is a white powder.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a pyridine ring at the center, flanked by two oxazolyl rings. Each oxazolyl ring is substituted with an isopropyl group and two phenyl groups.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 739.3±60.0 °C and a density of 1.15. Its pKa is predicted to be 2.75±0.70.

Scientific Research Applications

Coordination Chemistry and Ligand Behavior

Research on compounds similar to 2,6-Bis[(4R)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolyl]pyridine, such as 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine, showcases their fascinating variability in chemistry and properties. These compounds demonstrate significant potential in forming complex compounds with various metals, exhibiting unique spectroscopic properties, structures, magnetic properties, and electrochemical activity. The exploration of such ligands reveals gaps in research that suggest potential areas of interest, including the investigation of unknown analogues (Boča, Jameson, & Linert, 2011).

Organic Synthesis and Catalysis

In the realm of organic synthesis, compounds structurally related to this compound serve as versatile intermediates. These compounds are involved in the synthesis of metal passivators and light-sensitive materials, highlighting their importance beyond mere structural motifs. The development of efficient, environmentally friendly synthesis methods for such compounds is an area of active research, reflecting their utility in green chemistry (Gu, Yu, Zhang, & Xu, 2009).

Environmental and Biological Implications

While the specific research on this compound's applications in biological systems is not directly available, studies on similar compounds reveal their environmental presence and potential biological effects. For instance, the environmental fate and biological impacts of bisphenol A (BPA) analogues have been extensively studied. Such research provides critical insights into the carcinogenic, mutagenic, reproductive toxicity, and endocrine-disrupting properties of these compounds, informing regulatory and safety considerations for their use (den Braver-Sewradj, van Spronsen, & Hessel, 2020).

Safety and Hazards

The compound is classified under the GHS07 hazard class. It has hazard statements H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water for several minutes in case of contact with eyes.